Cas no 53734-71-7 (9-Octadecenoic acid, 12,13-dihydroxy-)

• Product Name: 9-Octadecenoic acid, 12,13-dihydroxy-
• CAS No: 53734-71-7
• MF: C₁₈H₃₄O₄
• MW: 314.460166454315
• CID: 356487
• Update Time: 2024-03-02

9-Octadecenoic acid, 12,13-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid, 12,13-dihydroxy-

• Inchi： 1S/C18H34O4/c1-2-3-10-13-16(19)17(20)14-11-8-6-4-5-7-9-12-15-18(21)22/h8,11,16-17,19-20H,2-7,9-10,12-15H2,1H3,(H,21,22)
• InChI Key： CQSLTKIXAJTQGA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCCC=CCC(O)C(O)CCCCC

Computed Properties

• Exact Mass: 314.24582

Experimental Properties

• Density: 1.015±0.06 g/cm3(Predicted)
• Melting Point: 52-55 °C
• Boiling Point: 476.0±30.0 °C(Predicted)
• PSA: 77.76
• pka: 4.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids